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Compound of Interest

N-(2-bromophenyl)-3-phenyiprop-
Compound Name:

2-enamide
CAS No.: 71910-51-5
Cat. No.: B1269319

Get Quote

Part 1: Executive Safety Summary

N-(2-bromophenyl)-3-phenylprop-2-enamide (also known as 2'-bromocinnamanilide) is a
halogenated aromatic amide commonly used as a pharmacophore intermediate. While stable
under standard conditions, its structural moieties—an acrylamide-like backbone conjugated
with a halogenated aromatic ring—dictate a specific safety profile focusing on sensitization and
cumulative toxicity.

Core Hazard Classification (GHS):
¢ Signal Word: WARNING
¢ Acute Toxicity (Oral): Category 4 (H302) — Harmful if swallowed.[1][2]

o Skin/Eye Irritation: Category 2/2A (H315/H319) — Causes skin and serious eye irritation.[1]
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e STOT-SE: Category 3 (H335) — May cause respiratory irritation.[1]

Operational Directive: Treat as a potential sensitizer. All handling of the neat solid must occur
within a certified chemical fume hood to prevent inhalation of micro-particulates.

Part 2: Technical Specifications & PPE Matrix
Chemical Identity & Properties

Parameter Data

Systematic Name N-(2-bromophenyl)-3-phenylprop-2-enamide
Common Name 2'-Bromocinnamanilide

CAS Number 71910-51-5 (Isomer specific)

Formula C15H12BrNO

Molecular Weight 302.17 g/mol

Physical Form White to off-white crystalline solid

Soluble in DMSO, DMF, DCM; Poorly soluble in

Solubility )
water

Personal Protective Equipment (PPE) Matrix

Rationale: The lipophilic nature of the phenyl rings facilitates skin absorption, particularly when
dissolved in organic solvents.
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Protection Zone

Recommended Equipment

Technical Justification

Hand (Solid)

Nitrile Gloves (Min. thickness
0.11 mm)

Sufficient for incidental contact

with dry powder.

Hand (Solution)

Double Gloving (Laminate

inner / Nitrile outer)

Halogenated aromatics in
solvents like DCM can
permeate standard nitrile <5

mins.

Eye/Face

Chemical Safety Goggles
(ANSI z87.1)

Preferred over safety glasses
to seal against airborne dust

and splashes.

Respiratory

Fume Hood (Face velocity 80-
100 fpm)

Primary control. If hood is
unavailable, use N95/P100

respirator.

Body

Lab Coat (High-neck,
cotton/poly blend)

Prevents accumulation on
street clothes. Synthetic fibers
(pure polyester) should be

avoided due to static cling.

Part 3: Operational Protocols
Workflow Visualization

The following diagram outlines the critical control points (CCPs) for handling this compound to

minimize exposure risk.
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Caption: Operational workflow emphasizing containment in Zone 2 and unidirectional flow to
waste.

Step-by-Step Handling Procedures
Phase 1: Weighing & Transfer

Context: Dry organic powders are prone to static charge, which can cause "scattering" and
inhalation risk.

e Acclimation: Remove container from cold storage and allow it to reach room temperature
before opening. Why? Prevents condensation moisture from degrading the chemical.

 Static Control: Use an ionizing fan or anti-static gun on the weighing boat and spatula.

» Containment: Place the analytical balance inside the fume hood. If the balance is external,
weigh inside a closed vessel (e.g., a tarred scintillation vial).

» Transfer: Do not pour. Use a micro-spatula to transfer solid directly into the reaction vessel or
tared vial.

Phase 2: Solubilization

Context: The risk of skin absorption increases significantly once the compound is in solution.
e Solvent Selection: Common solvents include DMSO or Dichloromethane (DCM).
e Protocol: Add the solvent to the solid (not solid to solvent) to prevent splash-back.

e Glove Check: If using DCM, change outer gloves immediately upon any splash contact.

Phase 3: Waste Disposal

Context: The bromine atom classifies this as halogenated waste, which requires specific
incineration protocols.

» Classification: Segregate as "Halogenated Organic Waste." Do not mix with general organic
solvents if your facility separates them (cost-saving measure).

o Labeling: Clearly tag container with "Contains Brominated Aromatics."
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» Rinsing: Triple-rinse empty vials with acetone; dispose of rinsate into the halogenated waste

stream.

Part 4: Emergency Response

Incident Immediate Action

Secondary Action

Wash with soap and lukewarm
_ water for 15 mins. Do not use
Skin Contact
ethanol/solvents (enhances

absorption).

Seek medical attention if

redness persists.

Flush with eyewash station for
Eye Contact ] ) ]
15 mins, holding eyelids open.

Consult an ophthalmologist

immediately.

Inhalation Move to fresh air.[3][4][5][6]

Monitor for respiratory irritation

(coughing/tightness).

Cover with wet paper towels to
Spill (Solid) prevent dust. Scoop into waste
bag.

Clean area with soap/water;

test surface pH if applicable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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